3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate
Overview
Description
3alpha,12alpha-dihydroxy-7-oxo-5beta-cholanate is a bile acid anion and a 7-oxo steroid. It is a conjugate base of a 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholanic acid.
Scientific Research Applications
Blood-Brain Barrier Permeation
3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate has been studied for its ability to permeate the blood-brain barrier (BBB). A study by Mikov et al. (2004) found that sodium 3alpha,7alpha-dihydroxy-12-oxo-5beta-cholanate can modify BBB permeability, showing a promoting effect in tests involving quinine uptake into the central nervous system in rats, analgesic action of morphine, and on the sleeping time induced by pentobarbital (Mikov et al., 2004).
Crystal Structures and Supramolecular Architecture
Bertolasi et al. (2005) reported the crystal structures of six new crystals of oxo-cholic acids, including 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholan-24-oic acid. The study highlighted the variety of supramolecular architectures dominated by networks of cooperative O-H...O hydrogen bonds forming different packing motifs (Bertolasi et al., 2005).
Biotransformation Studies
Al-Aboudi et al. (2009) investigated the biotransformation of methyl cholate using Aspergillus niger, leading to the isolation of methyl 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholan-24-oate. This study contributes to understanding the metabolic pathways and potential applications of oxo-cholic acids in various biological processes (Al-Aboudi et al., 2009).
properties
Product Name |
3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate |
|---|---|
Molecular Formula |
C24H37O5- |
Molecular Weight |
405.5 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-18,20,22,25,27H,4-12H2,1-3H3,(H,28,29)/p-1/t13-,14+,15-,16-,17+,18+,20+,22+,23+,24-/m1/s1 |
InChI Key |
RHCPKKNRWFXMAT-RRWYKFPJSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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